2-cyclohexyl-N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)acetamide

• IUPAC Name: 2-cyclohexyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]acetamide
• InChI: InChI=1S/C19H23N3O3S/c1-26(24,25)19-11-10-17(21-22-19)15-8-5-9-16(13-15)20-18(23)12-14-6-3-2-4-7-14/h5,8-11,13-14H,2-4,6-7,12H2,1H3,(H,20,23)
• InChI Key: AFKDTXOKCPLIGW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NN=C(C=C1)C2=CC(=CC=C2)NC(=O)CC3CCCCC3
• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.5 g/mol

Description

2-cyclohexyl-N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)acetamide is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of N-phenylpyridazin-3-amines and has been found to exhibit a range of biological activities.

Scientific Research Applications

Antimicrobial Applications

Studies on novel heterocyclic compounds incorporating sulfamoyl moieties have demonstrated significant antimicrobial potential. These compounds, synthesized from versatile precursors like N-[4-(aminosulfonyl)phenyl]-2-cyanoacetamide, have been evaluated for their antibacterial and antifungal activities, showing promising results. Such findings suggest potential applications in developing new antimicrobial agents, which could be relevant to the research and development of 2-cyclohexyl-N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)acetamide for similar uses (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Potential in Drug Discovery

The synthesis of various heterocycles incorporating a sulfamoyl moiety has been explored, with compounds demonstrating in vitro antibacterial and antifungal activities. These activities highlight the chemical framework's utility in designing drugs with potential applications in treating infections. Given the structural similarities, this compound could be considered for further research in drug discovery, particularly in the realm of antimicrobial resistance (Darwish, Atia, & Farag, 2014).

Exploration in Therapeutic Applications

The compound is related to research involving the synthesis and characterization of novel sulphonamide derivatives. These compounds have been explored for their antimicrobial activity and quantum calculations, providing a basis for understanding their reactivity and potential therapeutic applications. This context suggests that this compound could be of interest for further theoretical and experimental studies to explore its full potential in therapeutic applications (Fahim & Ismael, 2019).

Antioxidant Activity

Research into coordination complexes constructed from pyrazole-acetamide derivatives has shown significant antioxidant activity. These findings are crucial as oxidative stress is implicated in various chronic diseases. Therefore, structurally similar compounds like this compound might offer promising avenues for the development of novel antioxidants (Chkirate et al., 2019).